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Compound of Interest

Compound Name:
3,5,5-Triphenyl-2-thioxo-4-

imidazolidinone

CAS No.: 52460-98-7

Cat. No.: B3353063

Get Quote

Executive Summary & Pharmacological
Significance[1][2][3]
The thiohydantoin scaffold (2-thioxoimidazolidin-4-one) represents a privileged structure in

medicinal chemistry, distinguished from its oxygenated counterpart (hydantoin) by the presence

of a thiocarbonyl group at the C2 position. This sulfur substitution enhances lipophilicity and

alters hydrogen bonding capabilities, often resulting in superior bioavailability and receptor

affinity.

While substitution at the C5 position is traditionally explored for diversity, N3-substitution has

emerged as a critical determinant for metabolic stability and target specificity. N3-substituted

thiohydantoin derivatives are clinically validated, most notably as Androgen Receptor (AR)

antagonists (e.g., Enzalutamide, Apalutamide) for the treatment of castration-resistant prostate

cancer (CRPC). Beyond oncology, these derivatives exhibit potent antimicrobial, antiviral, and

anti-inflammatory profiles.
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This guide provides a technical analysis of the structure-activity relationships (SAR), synthesis

methodologies, and biological validation protocols for N3-substituted thiohydantoins.

Chemical Synthesis: The N3-Substitution Vector
To access N3-substituted derivatives, the most robust synthetic pathway involves the reaction

of

-amino acids (or their esters) with isothiocyanates. This method allows for the precise
introduction of diversity at the N3 position early in the synthesis.

Core Synthesis Logic (Edman-Type Cyclization)
The synthesis mimics the first step of Edman degradation but is arrested and cyclized to yield

the stable thiohydantoin ring.

Nucleophilic Addition: The amine of the amino acid attacks the electrophilic carbon of the

isothiocyanate (

).

Thiourea Formation: This yields an intermediate thiourea derivative.

Acid-Catalyzed Cyclization: Under acidic conditions (typically HCl/ethanol or refluxing acetic

acid), the carbonyl oxygen is protonated, facilitating intramolecular attack by the sulfur or

nitrogen, followed by dehydration to form the ring.

Visualization: Synthesis Pathway
The following diagram outlines the primary synthetic routes to N3-substituted thiohydantoins.
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Caption: Primary synthetic route via isothiocyanate coupling followed by optional C5-arylidene

functionalization.

Structure-Activity Relationship (SAR)[2][3]
The biological efficacy of thiohydantoins is strictly governed by the substituents at N1, N3, and

C5.

The N3 "Warhead" & Specificity
Steric Bulk: In AR antagonists like Enzalutamide, the N3 position bears a bulky group (e.g.,

methyl-4-(3-carbamoyl-5-(trifluoromethyl)pyridin-2-yl)). This bulk is essential for inducing a

conformational change in the Androgen Receptor (helix 12 displacement), preventing co-

activator recruitment.

Metabolic Stability: Substitution at N3 prevents N-glucuronidation, a common metabolic

clearance pathway for unsubstituted hydantoins, thereby increasing half-life.

Antimicrobial Activity: For antimicrobial agents, N3-aryl or N3-alkyl chains (e.g., butyl,

phenyl) enhance membrane permeability, allowing the compound to reach intracellular

targets like DNA gyrase or bacterial cell walls.

Visualization: SAR Map
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Caption: SAR map highlighting the distinct pharmacological roles of N3, C5, and C2

modifications.[1][2][3][4][5][6]

Therapeutic Applications & Data
Anticancer: Androgen Receptor (AR) Antagonism
The most successful application of N3-substituted thiohydantoins is in prostate cancer. These

molecules competitively inhibit androgen binding, prevent nuclear translocation of the AR, and

inhibit DNA binding.[7]

Comparative Potency (IC50) against LNCaP/AR-rich Cell Lines:
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Compound N3 Substituent C5 Substituent IC50 (µM)
Mechanism
Note

Enzalutamide

4-cyano-3-

(trifluoromethyl)p

henyl

Dimethyl 0.78

FDA Approved;

High affinity AR

binder

Apalutamide

4-cyano-3-

(trifluoromethyl)p

henyl

Cyclobutyl ~0.20
Improved

therapeutic index

RU59063

4-cyano-3-

(trifluoromethyl)p

henyl

Butyl 0.05

High potency,

used as research

tool

Derivative 4c 4-fluorobenzyl Arylidene 3.20

Novel

antiproliferative

agent

Antimicrobial Activity
N3-substituted derivatives, particularly those with 5-arylidene groups, show efficacy against

multidrug-resistant strains.

Target: Bacterial Type II Topoisomerase (DNA Gyrase).

Activity: MIC values for optimized N3-butyl-5-(2-nitrobenzylidene) derivatives range from 4–

16 µg/mL against S. aureus and M. tuberculosis.

Experimental Protocols
Protocol A: Synthesis of N3-Phenyl-2-Thiohydantoin
Rationale: This protocol utilizes the reaction between glycine and phenyl isothiocyanate, a

standard model for generating N3-substituted cores.

Reagents:

Glycine (10 mmol)
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Phenyl isothiocyanate (10 mmol)

Potassium hydroxide (KOH) (20 mmol)

Ethanol (50 mL)

Conc. HCl

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of glycine and 20 mmol of KOH in 50 mL of 50% aqueous

ethanol.

Addition: Dropwise add 10 mmol of phenyl isothiocyanate while stirring at room temperature.

Reflux: Heat the mixture to reflux (approx. 80°C) for 4 hours. Checkpoint: Monitor by TLC

(Hexane:Ethyl Acetate 7:3) for the disappearance of isothiocyanate.

Cyclization: Cool the reaction mixture to 0°C in an ice bath. Acidify carefully with conc. HCl to

pH 1–2. The acidic environment catalyzes the cyclization of the thiourea intermediate.

Isolation: A precipitate will form. Filter the solid under vacuum.

Purification: Recrystallize from ethanol/water to yield pure N3-phenyl-2-thiohydantoin.

Protocol B: In Vitro Cytotoxicity Assay (MTT)
Rationale: To validate the biological activity of the synthesized derivative against cancer cell

lines (e.g., PC3 or LNCaP).[3]

Seeding: Seed cancer cells (e.g., PC3) at a density of

cells/well in 96-well plates. Incubate for 24 hours at 37°C/5% CO2.

Treatment: Treat cells with the N3-substituted thiohydantoin derivative at varying

concentrations (0.1, 1, 10, 50, 100 µM). Include DMSO control (<0.1%) and Enzalutamide as

a positive control.

Incubation: Incubate for 48–72 hours.
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Dye Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4

hours. Mitochondrial dehydrogenases in viable cells will reduce MTT to purple formazan.

Solubilization: Remove media and add 150 µL of DMSO to dissolve formazan crystals.

Measurement: Measure absorbance at 570 nm using a microplate reader.

Analysis: Calculate IC50 using non-linear regression analysis (GraphPad Prism or similar).

Mechanism of Action: Androgen Receptor
Blockade[9]
The following diagram illustrates the multi-stage inhibition provided by high-affinity N3-

substituted thiohydantoins (like Enzalutamide).
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Caption: Mechanism of action for AR-antagonist thiohydantoins, blocking translocation and

DNA binding.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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